Cas no 1803545-44-9 (3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide)

• Product Name: 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide
• CAS No: 1803545-44-9
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4801614
• Update Time: 2025-05-23

3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-4-1-3(2-12)15-6(5(4)13)7(14)16/h1H,13H2,(H2,14,16)
• InChI Key： UFWYBDSLLJFHKJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)N=C(C(N)=O)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 1.2
• Topological Polar Surface Area: 115

Additional information on 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide

3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide: A Comprehensive Overview

The compound 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide (CAS No. 1803545-44-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with an amino group at position 3, a cyano group at position 6, a trifluoromethoxy group at position 4, and a carboxamide group at position 2. These substituents collectively influence the molecule's electronic properties, solubility, and reactivity, making it a valuable compound for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide through multi-step reactions involving advanced catalytic systems. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions, paving the way for large-scale production in industries.

The electronic properties of 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide make it an attractive candidate for applications in optoelectronics and organic electronics. Studies have shown that the presence of electron-withdrawing groups like cyano and trifluoromethoxy enhances the molecule's ability to act as an electron acceptor, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, the carboxamide group introduces hydrogen bonding capabilities, which can be exploited for designing self-assembled monolayers or bio-inspired materials.

In the field of medicinal chemistry, 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide has been investigated as a potential lead compound for drug development. Its structural features allow for modularity in designing bioactive molecules targeting specific receptors or enzymes. Recent studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent. Additionally, the trifluoromethoxy group contributes to the molecule's stability and bioavailability, making it a promising candidate for further preclinical testing.

The environmental impact of 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide has also been a topic of interest among researchers. Assessments indicate that its degradation products are non-toxic under standard environmental conditions, which aligns with current regulations on chemical safety. However, ongoing studies are focused on understanding its long-term persistence in various ecosystems to ensure sustainable use.

In conclusion, 3-Amino-6-cyano-4-(trifluoromethoxy)pyridine-2-carboxamide (CAS No. 1803545-44-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in materials science, pharmaceuticals, and environmental chemistry. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.